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Compound of Interest

Compound Name: 2-Bromo-5-methylpyrazine

Cat. No.: B1289261

Technical Guide: 2-Bromo-5-methylpyrazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-methylpyrazine,
including its chemical properties, synthesis, spectroscopic data, and safety information. This
compound is a key intermediate in the synthesis of various pharmaceutical compounds,
notably those with potential antituberculous activity.[1]

Core Chemical Properties

2-Bromo-5-methylpyrazine (CAS No. 98006-90-7) is a halogenated heterocyclic compound.
[2][3][4][5][€] Its key physical and chemical properties are summarized below for quick
reference.
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Property Value Source(s)
CAS Number 98006-90-7 [2][3][4]
Molecular Formula CsHsBrN2 3114171
Molecular Weight 173.01 g/mol [31[4]
Appearance Solid or liquid, white to yellow [2][4]
Boiling Point 198 °C [71[8]
Density 1.596 g/cm3 [7]
Flash Point 74 °C [71[8]
InChi Key OBZRGWKVWAXNKZ- IR
UHFFFAOYSA-N
Store in a dark, inert
Storage atmosphere, at 2-8°C or under  [2][8]

-20°C for long-term storage.

Spectroscopic and Analytical Data

Spectroscopic analysis is crucial for the verification of the structure and purity of 2-Bromo-5-
methylpyrazine. The following tables outline the expected data from key analytical techniques.

Table 1: Predicted *H NMR Data (500 MHz, CDClIs)

Chemical Shift (6, ppm) Multiplicity Assignment
~8.4 Singlet H-3 (CH)
~8.2 Singlet H-6 (CH)

| ~2.6 | Singlet | -CHs |

Table 2: Predicted 13C NMR Data (125 MHz, CDCl3)
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Chemical Shift (6, ppm) Assignment
~153 C-5 (-C-CHs)
~148 C-3 (-CH)
~145 C-6 (-CH)
~142 C-2 (-C-Br)

| ~21 | -CHs |

Table 3: Predicted Mass Spectrometry Data (Electron lonization - EI)

m/z Relative Intensity (%) Assignment
174 ~98 [M+2]* (containing 8'Br)
172 100 [M]* (containing 7°Br)

| 93 | Moderate | [M - Br]* |

Synthesis and Experimental Protocols

An efficient and facile synthesis of 2-Bromo-5-methylpyrazine has been reported, starting
from 5-methylpyrazine-2-carboxylic acid.[1] The workflow involves the conversion of the
carboxylic acid to the corresponding amide, followed by Hofmann degradation to an amine, and

subsequent diazotization with in-situ bromination.[1]

Synthesis Workflow
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Synthesis of 2-Bromo-5-methylpyrazine

(S-Methylpyrazine-2-carboxy|ic Acid)

1. SOClz
2. NH4OH

(5-Methylpyrazine-2-carboxamide)

ofmann Degradation
(NaOBr)

(5-Methylpyrazin-z-amine)

iazotization & Bromination
(HBr, Brz, NaNOz2)

2-Bromo-5-methylpyrazine

Click to download full resolution via product page

Caption: Synthesis pathway from carboxylic acid to the target compound.

Experimental Protocols

1. Synthesis of 2-Bromo-5-methylpyrazine[1]

o Step 1: Synthesis of 5-Methylpyrazine-2-carboxamide. 5-methylpyrazine-2-carboxylic acid is
converted to its acid chloride using thionyl chloride. The resulting acid chloride is then treated
with aqueous ammonia to yield 5-methylpyrazine-2-carboxamide.

o Step 2: Synthesis of 5-Methylpyrazin-2-amine (Hofmann Degradation). The amide from Step
1 undergoes a Hofmann degradation reaction. It is treated with a cold, freshly prepared
solution of sodium hypobromite (NaOH and Brz) in water. The reaction is typically stirred at
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low temperature and then allowed to warm to room temperature to yield 5-methylpyrazin-2-

amine.

e Step 3: Synthesis of 2-Bromo-5-methylpyrazine (Diazotization and Bromination). The
amine from Step 2 is dissolved in aqueous hydrobromic acid (HBr) and cooled to
approximately -5°C. A solution of bromine in HBr is added, followed by the slow, dropwise
addition of an aqueous solution of sodium nitrite (NaNO2), keeping the temperature below
0°C. The reaction mixture is stirred for a period at low temperature and then allowed to
warm. The product is extracted with an organic solvent (e.g., dichloromethane), washed,
dried over anhydrous sodium sulfate, and concentrated under vacuum. The crude product
can be purified by column chromatography.

2. General Protocol for NMR Spectroscopic Analysis

Objective: To obtain *H and 3C NMR spectra for structural elucidation.

Instrumentation: 500 MHz NMR Spectrometer.

Procedure:

o Sample Preparation: Dissolve 5-10 mg of purified 2-Bromo-5-methylpyrazine in
approximately 0.6 mL of deuterated chloroform (CDCIs).

o Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the *H NMR
spectrum using a standard pulse sequence, followed by the 3C NMR spectrum using a
proton-decoupled pulse sequence.

o Data Processing: Process the raw data using Fourier transformation. Calibrate the
chemical shifts using the residual solvent peak (CDCls: & 7.26 ppm for *H, & 77.16 ppm for
13C).

Safety and Handling

2-Bromo-5-methylpyrazine is associated with several hazards and requires careful handling
in a laboratory setting. All operations should be performed inside a certified chemical fume
hood by trained personnel wearing appropriate personal protective equipment (PPE).
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Hazard Class Pictogram Code Statement
Acute Toxicity, Oral GHSO07 H302 Harmful if swallowed
Skin Irritation GHSO07 H315 Causes skin irritation
o Causes serious eye

Eye Irritation GHSO07 H319 o

irritation
Specific Target Organ May cause respirator

P o J g GHSO07 H335 ] .y. P Y

Toxicity irritation

Source: Aggregated GHS information from multiple suppliers.[3][9][10]
Precautionary Measures:

e Prevention: Avoid breathing dust, fumes, or vapors.[9] Wash hands and any exposed skin
thoroughly after handling.[9] Do not eat, drink, or smoke when using this product.[9] Use only
outdoors or in a well-ventilated area.[9] Wear protective gloves, clothing, eye, and face

protection.[9]

e Response:

[e]

IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[9]

IF ON SKIN: Wash with plenty of water. If skin irritation occurs, get medical advice.[9]

(¢]

IF INHALED: Remove person to fresh air and keep comfortable for breathing.[9]

[¢]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

o

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[11]

o Storage: Store in a well-ventilated place.[9] Keep the container tightly closed and store
locked up.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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